Cas no 1361700-82-4 (2,4-Bis(2,6-dichlorophenyl)-5-nitropyridine)

• Product Name: 2,4-Bis(2,6-dichlorophenyl)-5-nitropyridine
• CAS No: 1361700-82-4
• MF: C₁₇H₈Cl₄N₂O₂
• MW: 414.069620132446
• CID: 4798941
• Update Time: 2025-08-03

2,4-Bis(2,6-dichlorophenyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(2,6-dichlorophenyl)-5-nitropyridine

• Inchi： 1S/C17H8Cl4N2O2/c18-10-3-1-4-11(19)16(10)9-7-14(22-8-15(9)23(24)25)17-12(20)5-2-6-13(17)21/h1-8H
• InChI Key： SUGKFBRBDUMRMZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=CN=C(C2C(=CC=CC=2Cl)Cl)C=1)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 458
• XLogP3: 6.5
• Topological Polar Surface Area: 58.7

Additional information on 2,4-Bis(2,6-dichlorophenyl)-5-nitropyridine

2,4-Bis(2,6-dichlorophenyl)-5-nitropyridine (CAS 1361700-82-4): A Comprehensive Overview

2,4-Bis(2,6-dichlorophenyl)-5-nitropyridine (CAS 1361700-82-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This nitropyridine derivative features two 2,6-dichlorophenyl groups attached to a central pyridine ring, which is further substituted with a nitro group at the 5-position. The molecular formula of this compound is C₁₇H₈Cl₄N₂O₂, with a molecular weight of 422.07 g/mol.

The compound's structural complexity makes it particularly interesting for researchers working in the fields of organic synthesis and material science. Recent searches in scientific databases and AI-powered research tools show growing interest in nitropyridine derivatives for their potential applications in advanced materials and pharmaceutical intermediates. The presence of both electron-withdrawing (nitro) and electron-donating (chlorophenyl) groups creates unique electronic properties that researchers are exploring for various applications.

From a synthetic chemistry perspective, 2,4-Bis(2,6-dichlorophenyl)-5-nitropyridine represents an interesting case study in heterocyclic chemistry. The pyridine core provides a stable aromatic system, while the substituents offer opportunities for further functionalization. This has led to increased interest in the compound's potential as a building block for more complex molecular architectures. Recent publications have highlighted its utility in creating novel organic electronic materials with potential applications in optoelectronics and sensor technologies.

The physical properties of 2,4-Bis(2,6-dichlorophenyl)-5-nitropyridine (CAS 1361700-82-4) are of particular interest to researchers. The compound typically appears as a yellow to orange crystalline solid at room temperature, with limited solubility in water but good solubility in many organic solvents. These characteristics make it suitable for various solution-phase applications in research and development. The thermal stability of this compound has also been a subject of investigation, with studies suggesting potential applications in high-temperature materials.

In the context of current scientific trends, 2,4-Bis(2,6-dichlorophenyl)-5-nitropyridine has emerged as a compound of interest for green chemistry applications. Researchers are exploring its potential as a catalyst or ligand in environmentally friendly synthetic processes. The compound's structural features may offer advantages in terms of catalytic efficiency and selectivity, aligning with the growing demand for sustainable chemical processes in both academic and industrial settings.

The analytical characterization of 2,4-Bis(2,6-dichlorophenyl)-5-nitropyridine typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed information about the compound's structure and purity, which is crucial for research applications. Recent advances in analytical instrumentation have made it possible to study this compound with unprecedented precision, opening new avenues for its application in materials science and molecular engineering.

From a commercial perspective, the demand for 2,4-Bis(2,6-dichlorophenyl)-5-nitropyridine (CAS 1361700-82-4) has been steadily increasing, particularly in the research chemicals market. Suppliers typically offer this compound in various quantities, ranging from milligram to kilogram scales, to meet the needs of different research applications. The compound's price reflects its specialized nature and the complexity of its synthesis, with purity levels typically exceeding 95% for most research applications.

Safety considerations for handling 2,4-Bis(2,6-dichlorophenyl)-5-nitropyridine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when working with this material. Storage recommendations typically suggest keeping the compound in a cool, dry place, protected from light, to maintain its stability over extended periods.

The future research directions for 2,4-Bis(2,6-dichlorophenyl)-5-nitropyridine appear promising. Current investigations are exploring its potential in organic electronics, particularly as a component in organic semiconductors and photovoltaic materials. The compound's electronic properties, derived from its unique combination of substituents, make it an interesting candidate for these applications. Additionally, researchers are examining its potential as a precursor for more complex molecular systems with tailored properties.

In conclusion, 2,4-Bis(2,6-dichlorophenyl)-5-nitropyridine (CAS 1361700-82-4) represents a fascinating example of modern heterocyclic chemistry with diverse potential applications. Its unique structural features and physicochemical properties continue to attract research interest across multiple disciplines. As scientific understanding of this compound grows, so too does its potential to contribute to advancements in materials science, catalysis, and other cutting-edge fields of chemical research.